Cas no 1261658-49-4 (2,5-Diiodopyrimidine)

• Product Name: 2,5-Diiodopyrimidine
• CAS No: 1261658-49-4
• MF: C₄H₂I₂N₂
• MW: 331.881024837494
• CID: 4826831
• Update Time: 2025-11-02

2,5-Diiodopyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,5-diiodopyrimidine
• C1(=NC=C(I)C=N1)I
• 2,5-Diiodopyrimidine

• Inchi： 1S/C4H2I2N2/c5-3-1-7-4(6)8-2-3/h1-2H
• InChI Key： HJVDYBUDQLXLKH-UHFFFAOYSA-N
• SMILES： IC1=CN=C(N=C1)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 70.4
• XLogP3: 1.5
• Topological Polar Surface Area: 25.8

Additional information on 2,5-Diiodopyrimidine

2,5-Diiodopyrimidine (CAS No. 1261658-49-4): A Versatile Building Block in Organic Synthesis

2,5-Diiodopyrimidine (CAS No. 1261658-49-4) is a halogenated pyrimidine derivative that has gained significant attention in the field of organic chemistry and pharmaceutical research. This compound, characterized by its two iodine atoms at the 2 and 5 positions of the pyrimidine ring, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features make it a valuable tool for researchers exploring heterocyclic chemistry, nucleoside analogs, and medicinal chemistry applications.

The growing interest in 2,5-diiodopyrimidine applications can be attributed to its role in constructing complex molecular architectures. Recent studies have highlighted its utility in developing novel antiviral compounds and anticancer agents, particularly in the context of addressing global health challenges. As researchers continue to investigate pyrimidine-based therapeutics, this compound has emerged as a key player in drug discovery pipelines worldwide.

From a chemical perspective, 2,5-diiodopyrimidine properties include excellent stability under various reaction conditions, making it suitable for diverse synthetic transformations. The iodine atoms present in the molecule offer distinct advantages for cross-coupling reactions, enabling the construction of more complex pyrimidine derivatives. This characteristic has made it particularly valuable in palladium-catalyzed reactions, which are fundamental to modern pharmaceutical synthesis.

The synthesis of 2,5-diiodopyrimidine typically involves halogenation of pyrimidine precursors, with careful control of reaction conditions to ensure high purity and yield. Manufacturers have developed optimized protocols to produce this compound on various scales, meeting the increasing demand from research institutions and pharmaceutical companies. Quality control measures typically include HPLC analysis and NMR characterization to verify the compound's identity and purity.

In the context of current research trends, 2,5-diiodopyrimidine uses extend beyond traditional medicinal chemistry. Recent publications have explored its potential in materials science, particularly in the development of organic electronic materials and coordination polymers. The compound's ability to participate in various bond-forming reactions makes it attractive for designing novel functional materials with tailored properties.

Market analysis indicates steady growth in demand for 2,5-diiodopyrimidine CAS 1261658-49-4, driven by expanding research in targeted drug development and specialty chemicals. Suppliers have responded by improving production efficiency and developing reliable distribution networks to serve global customers. The compound is typically available in research quantities from specialty chemical providers, with custom synthesis options for larger-scale requirements.

Storage and handling of 2,5-diiodopyrimidine require standard laboratory precautions for halogenated organic compounds. While not classified as highly hazardous, proper personal protective equipment should be used when working with this material. The compound is generally stable at room temperature when stored in appropriate containers protected from light and moisture.

Future research directions involving 2,5-diiodopyrimidine may focus on its application in emerging areas such as proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies. The compound's versatility in synthetic chemistry positions it as a valuable building block for next-generation therapeutic modalities. Additionally, its potential in agrochemical research represents another promising avenue for exploration.

For researchers considering 2,5-diiodopyrimidine synthesis or applications, recent patent literature and scientific publications provide valuable insights into reaction optimization and novel uses. The compound's entry in chemical databases typically includes detailed physicochemical properties, safety information, and literature references to support experimental design and risk assessment.

In conclusion, 2,5-diiodopyrimidine (CAS 1261658-49-4) represents an important tool in modern chemical research, with applications spanning pharmaceutical development, materials science, and beyond. Its unique combination of reactivity and stability continues to inspire innovative applications across multiple scientific disciplines. As synthetic methodologies advance and new therapeutic paradigms emerge, this compound is likely to maintain its relevance in cutting-edge research programs worldwide.